Cas no 260998-77-4 (Thiazole, 2-methyl-,radical ion(1+) (9CI))

• Product Name: Thiazole, 2-methyl-,radical ion(1+) (9CI)
• CAS No: 260998-77-4
• MF: C₄H₅NS
• MW: 99.1541993618011
• CID: 247315
• Update Time: 2024-01-26

Thiazole, 2-methyl-,radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazole, 2-methyl-,radical ion(1+) (9CI)

• Inchi： 1S/C4H5NS/c1-4-5-2-3-6-4/h2-3H,1H3
• InChI Key： VZWOXDYRBDIHMA-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C

Computed Properties

• Exact Mass: 99.014
• Monoisotopic Mass: 99.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 46.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.121
• Melting Point: -24 °C
• Boiling Point: 128.5 °C at 760 mmHg
• Flash Point: 28.9 °C
• Refractive Index: 1.535
• PSA: 41.13000
• LogP: 1.45150